Cas no 1330756-12-1 (1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile)

1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
- 1-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile
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- MDL: MFCD19982743
- Inchi: 1S/C7H7N3O/c1-2-10-5-9-4-6(3-8)7(10)11/h4-5H,2H2,1H3
- InChI Key: ALNOIJZZESNXAU-UHFFFAOYSA-N
- SMILES: C1N(CC)C(=O)C(C#N)=CN=1
Computed Properties
- Exact Mass: 149.059
- Monoisotopic Mass: 149.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.5A^2
Experimental Properties
- Color/Form: No data available
- Density: 1.2±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 241.9±43.0 °C at 760 mmHg
- Flash Point: 100.1±28.2 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
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Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1242613-5g |
1-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile |
1330756-12-1 | 95% | 5g |
$315 | 2024-06-06 | |
TRC | B435438-500mg |
1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile |
1330756-12-1 | 500mg |
$ 135.00 | 2022-06-07 | ||
abcr | AB305416-1 g |
1-Ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile; 95% |
1330756-12-1 | 1g |
€128.10 | 2023-04-26 | ||
Chemenu | CM494069-5g |
1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile |
1330756-12-1 | 97% | 5g |
$136 | 2024-08-02 | |
abcr | AB305416-5g |
1-Ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile, 95%; . |
1330756-12-1 | 95% | 5g |
€381.90 | 2025-02-27 | |
1PlusChem | 1P00HT7F-5g |
1-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile |
1330756-12-1 | 95% | 5g |
$212.00 | 2025-02-28 | |
1PlusChem | 1P00HT7F-1g |
1-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile |
1330756-12-1 | 95% | 1g |
$61.00 | 2025-02-28 | |
Ambeed | A475743-1g |
1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile |
1330756-12-1 | 97% | 1g |
$48.0 | 2024-04-24 | |
eNovation Chemicals LLC | Y1242613-5g |
1-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile |
1330756-12-1 | 95% | 5g |
$315 | 2025-03-01 | |
eNovation Chemicals LLC | Y1242613-1g |
1-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile |
1330756-12-1 | 95% | 1g |
$125 | 2025-03-01 |
1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile Related Literature
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Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
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Taku Shoji,Miwa Tanaka,Sho Takagaki,Kota Miura,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima Org. Biomol. Chem., 2018,16, 480-489
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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Ryoji Kusaka,Yoshiya Inokuchi,Takayuki Ebata Phys. Chem. Chem. Phys., 2009,11, 9132-9140
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Oliver D. John Food Funct., 2020,11, 6946-6960
Additional information on 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
Recent Advances in the Study of 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile (CAS: 1330756-12-1)
The compound 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile (CAS: 1330756-12-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyrimidine core and nitrile functional group, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. This research briefing provides an overview of the latest findings related to this compound, highlighting its significance in contemporary research.
Recent synthetic studies have demonstrated the versatility of 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile as a building block for the construction of more complex molecular architectures. Researchers have employed this compound in multicomponent reactions to generate libraries of derivatives with potential therapeutic applications. Notably, its reactivity has been leveraged in the synthesis of novel kinase inhibitors, which are of particular interest in oncology and inflammatory diseases. The compound's ability to undergo selective functionalization at multiple sites makes it a valuable scaffold for medicinal chemistry.
In terms of biological activity, preliminary screening studies have revealed that 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile exhibits moderate inhibitory effects against certain enzymes implicated in disease pathways. Specifically, it has shown promising activity against protein kinases involved in cell proliferation and inflammation. These findings have spurred further investigations into structure-activity relationships (SAR) to optimize its potency and selectivity. Computational modeling studies have also been conducted to elucidate its binding modes and interactions with target proteins, providing insights for rational drug design.
Pharmacological evaluations of derivatives based on this scaffold have demonstrated favorable pharmacokinetic properties, including good solubility and metabolic stability. These characteristics are crucial for the development of orally bioavailable drugs. Additionally, toxicity studies have indicated a relatively safe profile for this class of compounds, further supporting their potential as lead candidates for therapeutic development. Researchers are now exploring its applications in combination therapies and as part of targeted drug delivery systems.
The industrial relevance of 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile is also noteworthy. Several pharmaceutical companies have included this compound in their screening libraries for high-throughput screening campaigns. Its commercial availability and synthetic accessibility make it an attractive starting material for drug discovery programs. Recent patent filings have highlighted its incorporation into novel drug candidates, particularly in the areas of anticancer and anti-inflammatory agents.
In conclusion, 1-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile (CAS: 1330756-12-1) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover new synthetic methodologies and biological activities associated with this compound. As the field progresses, it is anticipated that this molecule will play an increasingly important role in the development of novel therapeutics. Future studies should focus on advancing promising derivatives through preclinical development and exploring their mechanisms of action in greater detail.
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